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Compound of Interest

Compound Name: 5-Hexen-1-ol

Cat. No.: B1630360

Essential Safety and Handling Guide for 5-Hexen-1-
ol

This guide provides critical safety and logistical information for the handling and disposal of 5-
Hexen-1-ol in a laboratory setting. Adherence to these procedures is essential for ensuring the
safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

5-Hexen-1-ol is a flammable liquid and vapor that can cause severe skin burns and eye
damage.[1][2] It is crucial to understand its specific hazards to implement appropriate safety

measures.

Hazard .
. GHS Category Signal Word Hazard Statement
Classification

H226: Flammable

Flammable liquids Category 3 Danger o
liquid and vapor[1]
) H314: Causes severe
Skin ]
o Sub-category 1B Danger skin burns and eye
corrosion/irritation
damage
Serious eye H318: Causes serious
S Category 1 Danger
damage/eye irritation eye damage
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Physical and Chemical Properties:

Property Value

Appearance Clear colorless liquid
Flash Point 59 °C (138.2 °F)
Boiling Point 78-80 °C at 25 mmHg
Density 0.834 g/mL at 25 °C

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Hexen-1-ol to

minimize exposure and ensure personal safety.

PPE Category

Specific Requirements

Eye and Face Protection

Wear tightly fitting safety goggles or a face
shield conforming to EN166 (EU) or NIOSH
(US) standards.

Skin Protection

Wear chemically impervious gloves (e.qg., nitrile)
and flame-resistant protective clothing to

prevent skin contact.

Respiratory Protection

Use in a well-ventilated area. If exposure limits
are exceeded or irritation is experienced, a full-
face respirator with an appropriate filter (e.g.,
type ABEK (EN14387)) should be used.

Safe Handling and Storage Procedures

Proper handling and storage are critical to prevent accidents and ensure the integrity of the

chemical.

Handling:

e Work in a well-ventilated area, preferably under a chemical fume hood.
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Keep away from heat, sparks, open flames, and other ignition sources. No smoking.

Use non-sparking tools and explosion-proof electrical equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

Avoid contact with skin and eyes. Do not breathe vapors or mist.

Wash hands thoroughly after handling.
Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area designated for
flammable liquids.

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

o Store locked up.

Emergency and First Aid Measures

In case of accidental exposure, immediate action is necessary.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.

Immediately remove all contaminated clothing.
) Rinse the affected area with plenty of water for
Skin Contact ) ) ) )
at least 15 minutes. Seek immediate medical

attention.

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids.

Eye Contact Remove contact lenses if present and easy to
do. Continue rinsing. Seek immediate medical

attention.

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion , .
unconscious person. Call a poison control

center or doctor immediately.

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for laboratory safety and
environmental protection.

Spill Response:

Evacuate: Immediately evacuate personnel from the spill area.

o Ventilate: Ensure the area is well-ventilated.

» Contain: Remove all sources of ignition. Contain the spill using inert absorbent material (e.g.,
sand, silica gel).

o Collect: Use non-sparking tools to collect the absorbed material into a suitable, labeled
container for disposal.
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e Clean: Clean the spill area thoroughly.

Waste Disposal:

» Dispose of 5-Hexen-1-ol and any contaminated materials as hazardous waste.

o All waste must be handled in accordance with local, state, and federal regulations.

o Containers must be tightly sealed, properly labeled with "THAZARDOUS WASTE" and the
chemical name, and stored in a designated waste accumulation area.

Operational Workflow

The following diagram illustrates the standard operating procedure for handling and disposing
of 5-Hexen-1-ol.
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Workflow for Handling 5-Hexen-1-ol
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Caption: Standard operating procedure for the safe handling and disposal of 5-Hexen-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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